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Compound of Interest

Compound Name: C105SR

Cat. No.: B12386182 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of C105SR. As

specific stability data for C105SR is not publicly available, the following recommendations are

based on best practices for handling similar small molecule cyclophilin inhibitors and peptide-

like compounds.

Frequently Asked Questions (FAQs)
Q1: How should I store the lyophilized C105SR powder upon receipt?

For long-term storage, it is recommended to store lyophilized C105SR powder at -20°C or

-80°C in a tightly sealed container to minimize exposure to moisture and light. For short-term

storage (days to weeks), 4°C is acceptable.

Q2: My C105SR powder appears clumpy/oily. Is it still usable?

The appearance of the lyophilized powder can vary. However, a clumpy or oily consistency

might indicate moisture absorption. To prevent this, allow the container to equilibrate to room

temperature in a desiccator before opening. If you suspect moisture contamination, it is

advisable to use a fresh vial for critical experiments.

Q3: What is the recommended procedure for preparing a stock solution of C105SR?
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To prepare a stock solution, it is crucial to use a high-purity, anhydrous solvent. The choice of

solvent will depend on the experimental requirements and the solubility of C105SR. Once

dissolved, the stock solution should be aliquoted into single-use volumes to avoid repeated

freeze-thaw cycles.

Q4: How stable is C105SR in solution?

The stability of C105SR in solution is expected to be lower than in its lyophilized form. For

optimal results, it is recommended to prepare fresh solutions for each experiment. If storage of

a stock solution is necessary, it should be kept at -20°C or -80°C and used within a short

period. Avoid storing solutions at 4°C for more than a few days.

Q5: I am observing inconsistent results in my experiments. Could this be related to C105SR
stability?

Inconsistent results can indeed be a consequence of compound degradation. Factors such as

improper storage, repeated freeze-thaw cycles of stock solutions, and exposure to light or

moisture can affect the potency of C105SR. Refer to the troubleshooting guide below for further

assistance.

C105SR Storage and Handling Summary
Condition Lyophilized Powder Stock Solution

Long-Term Storage -20°C or -80°C in a desiccator -80°C in single-use aliquots

Short-Term Storage 4°C in a desiccator -20°C

Light Exposure Store in the dark. Protect from light.

Moisture
Highly sensitive; store with

desiccant.
Use anhydrous solvents.

Freeze-Thaw Cycles N/A Avoid.
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Issue Potential Cause Recommended Action

Reduced or no activity
Degradation of C105SR due to

improper storage.

Use a fresh vial of lyophilized

powder to prepare a new stock

solution. Ensure proper

storage conditions are met.

Inactivation in solution.

Prepare fresh solutions

immediately before each

experiment. Avoid prolonged

storage of solutions.

High variability between

experiments

Inconsistent concentration of

C105SR.

Ensure complete dissolution of

the lyophilized powder. Vortex

and sonicate if necessary. Use

calibrated pipettes for accurate

dispensing.

Degradation during the

experiment.

Minimize the exposure of

C105SR to harsh experimental

conditions (e.g., extreme pH,

high temperature) if possible.

Precipitate formation in stock

solution

Poor solubility or solution

instability.

Try a different solvent or co-

solvent system. Ensure the

storage temperature is

appropriate and avoid freeze-

thaw cycles.

Experimental Protocols
Protocol 1: Preparation of C105SR Stock Solution

Allow the vial of lyophilized C105SR to equilibrate to room temperature in a desiccator for at

least 30 minutes.

Under sterile conditions, add the appropriate volume of a suitable anhydrous solvent (e.g.,

DMSO, Ethanol) to the vial to achieve the desired stock concentration.
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Vortex the solution for 1-2 minutes to ensure complete dissolution. If necessary, sonicate in a

water bath for a short period.

Visually inspect the solution to ensure there are no visible particles.

Aliquot the stock solution into single-use, light-protected tubes.

Store the aliquots at -80°C until use.
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To cite this document: BenchChem. [C105SR Technical Support Center: Stability and
Storage Guidelines]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12386182#c105sr-stability-and-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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